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Octyl 4-chloro-3-{2-[4-(hexyloxy)-3-methyl-2,5-dioxoimidazolidin-1-yl]-3-(4-methoxyphenyl)-3-oxopropanamido}benzoate Octyl 4-chloro-3-{2-[4-(hexyloxy)-3-methyl-2,5-dioxoimidazolidin-1-yl]-3-(4-methoxyphenyl)-3-oxopropanamido}benzoate
Brand Name: Vulcanchem
CAS No.: 116330-58-6
VCID: VC20839516
InChI: InChI=1S/C35H46ClN3O8/c1-5-7-9-11-12-14-22-47-34(43)25-17-20-27(36)28(23-25)37-31(41)29(30(40)24-15-18-26(45-4)19-16-24)39-32(42)33(38(3)35(39)44)46-21-13-10-8-6-2/h15-20,23,29,33H,5-14,21-22H2,1-4H3,(H,37,41)
SMILES: CCCCCCCCOC(=O)C1=CC(=C(C=C1)Cl)NC(=O)C(C(=O)C2=CC=C(C=C2)OC)N3C(=O)C(N(C3=O)C)OCCCCCC
Molecular Formula: C35H46ClN3O8
Molecular Weight: 672.2 g/mol

Octyl 4-chloro-3-{2-[4-(hexyloxy)-3-methyl-2,5-dioxoimidazolidin-1-yl]-3-(4-methoxyphenyl)-3-oxopropanamido}benzoate

CAS No.: 116330-58-6

Cat. No.: VC20839516

Molecular Formula: C35H46ClN3O8

Molecular Weight: 672.2 g/mol

* For research use only. Not for human or veterinary use.

Octyl 4-chloro-3-{2-[4-(hexyloxy)-3-methyl-2,5-dioxoimidazolidin-1-yl]-3-(4-methoxyphenyl)-3-oxopropanamido}benzoate - 116330-58-6

Specification

CAS No. 116330-58-6
Molecular Formula C35H46ClN3O8
Molecular Weight 672.2 g/mol
IUPAC Name octyl 4-chloro-3-[[2-(4-hexoxy-3-methyl-2,5-dioxoimidazolidin-1-yl)-3-(4-methoxyphenyl)-3-oxopropanoyl]amino]benzoate
Standard InChI InChI=1S/C35H46ClN3O8/c1-5-7-9-11-12-14-22-47-34(43)25-17-20-27(36)28(23-25)37-31(41)29(30(40)24-15-18-26(45-4)19-16-24)39-32(42)33(38(3)35(39)44)46-21-13-10-8-6-2/h15-20,23,29,33H,5-14,21-22H2,1-4H3,(H,37,41)
Standard InChI Key IRZXEXMSIICERU-UHFFFAOYSA-N
SMILES CCCCCCCCOC(=O)C1=CC(=C(C=C1)Cl)NC(=O)C(C(=O)C2=CC=C(C=C2)OC)N3C(=O)C(N(C3=O)C)OCCCCCC
Canonical SMILES CCCCCCCCOC(=O)C1=CC(=C(C=C1)Cl)NC(=O)C(C(=O)C2=CC=C(C=C2)OC)N3C(=O)C(N(C3=O)C)OCCCCCC

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